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Compound of Interest

Compound Name: (+/-)-Anatoxin A fumarate

Cat. No.: B2740578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(+/-)-Anatoxin A fumarate is a potent neurotoxin and a valuable research tool for studying the

nicotinic acetylcholine receptor (nAChR).[1][2][3] As a powerful agonist, it is instrumental in

investigating neurological pathways and the effects of nAChR modulation.[1][2][4] Proper

preparation of stock solutions is critical for experimental accuracy and reproducibility, as well as

for ensuring laboratory safety. This document provides detailed protocols for the preparation,

storage, and handling of (+/-)-Anatoxin A fumarate stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation and storage of

(+/-)-Anatoxin A fumarate solutions.
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Parameter Value Notes Source(s)

Molecular Formula C₁₀H₁₅NO • C₄H₄O₄ [3][5]

Molecular Weight 281.31 g/mol Anhydrous [3][5]

Solubility in Water 15 mg/mL [3]

50 mM [5]

Recommended Stock

Concentration

1000 µg/mL (1

mg/mL)

A commonly used

concentration in

cytotoxicity and

uptake studies.

[6]

Storage of Solid

Compound
4 °C Store desiccated. [3]

-20 °C
For long-term storage

(up to 3 years).
[7]

Storage of Stock

Solution
-20 °C In sterile water. [6]

-80 °C
In solvent, for up to 1

year.
[7]

Stability in Solution
Stable in acidic

conditions (pH < 3).
[4][8]

Degrades in neutral or

alkaline conditions

(pH > 7).

Decomposition

accelerates with

increased

temperature.

[8]

Light sensitive.

Photolysis occurs in

sunlight, with a half-

life of 1-2 hours.

[9][10]

Experimental Protocols
Hazard Assessment and Safety Precautions
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Caution: (+/-)-Anatoxin A is a potent neurotoxin.[3] Handle with extreme care in a designated

area, such as a chemical fume hood.[11]

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and chemical-

resistant gloves at all times.[11]

Handling: Avoid inhalation of the powder.[3][11] Do not allow the substance to come into

contact with skin or eyes.[3][11]

Disposal: Dispose of all contaminated materials and solutions in accordance with institutional

and national regulations for hazardous chemical waste.[3]

Preparation of a 1 mg/mL Stock Solution in Water
This protocol describes the preparation of a 1 mg/mL stock solution of (+/-)-Anatoxin A
fumarate in sterile water.

Materials:

(+/-)-Anatoxin A fumarate (solid)

Sterile, deionized, or Milli-Q water

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the vial of (+/-)-Anatoxin A fumarate to equilibrate to room

temperature before opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of (+/-)-Anatoxin A
fumarate. For example, to prepare 1 mL of a 1 mg/mL solution, weigh 1 mg of the solid.
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Solubilization:

Transfer the weighed solid into a sterile microcentrifuge tube.

Add the appropriate volume of sterile water to achieve a final concentration of 1 mg/mL

(e.g., 1 mL of water for 1 mg of solid).

Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. The

solution should be clear.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This prevents repeated freeze-thaw cycles which can affect the stability of the

compound.

Clearly label each aliquot with the name of the compound, concentration, date of

preparation, and initials of the preparer.

Store the aliquots at -20°C or -80°C for long-term storage.[6][7]

Visualizations
Experimental Workflow: Stock Solution Preparation
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Workflow for Preparing (+/-)-Anatoxin A Fumarate Stock Solution

Preparation

Solubilization

Storage

Equilibrate Reagent to Room Temperature

Weigh (+/-)-Anatoxin A Fumarate

Prevent Condensation

Add Sterile Water to Weighed Solid

Transfer to Sterile Tube

Vortex Until Completely Dissolved

Ensure Homogeneity

Aliquot into Single-Use Tubes

Avoid Freeze-Thaw Cycles

Label Aliquots Clearly

Store at -20°C or -80°C
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Simplified Signaling Pathway of Anatoxin A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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